Cas no 2010492-62-1 (Carbamic acid, N-(6,6-difluoro-2-oxohexyl)-, phenylmethyl ester)

• Product Name: Carbamic acid, N-(6,6-difluoro-2-oxohexyl)-, phenylmethyl ester
• CAS No: 2010492-62-1
• MF: C₁₄H₁₇F₂NO₃
• MW: 285.286491155624
• CID: 5293837
• Update Time: 2025-05-24

Carbamic acid, N-(6,6-difluoro-2-oxohexyl)-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• benzyl N-(6,6-difluoro-2-oxohexyl)carbamate
• Carbamic acid, N-(6,6-difluoro-2-oxohexyl)-, phenylmethyl ester

• Inchi： 1S/C14H17F2NO3/c15-13(16)8-4-7-12(18)9-17-14(19)20-10-11-5-2-1-3-6-11/h1-3,5-6,13H,4,7-10H2,(H,17,19)
• InChI Key： NIQORSDUQVVMEQ-UHFFFAOYSA-N
• SMILES： FC(CCCC(CNC(=O)OCC1C=CC=CC=1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 305
• XLogP3: 2.7
• Topological Polar Surface Area: 55.4

Additional information on Carbamic acid, N-(6,6-difluoro-2-oxohexyl)-, phenylmethyl ester

Carbamic acid, N-(6,6-difluoro-2-oxohexyl)-, phenylmethyl ester (CAS No. 2010492-62-1): A Comprehensive Overview

Carbamic acid, N-(6,6-difluoro-2-oxohexyl)-, phenylmethyl ester, identified by its CAS number 2010492-62-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, agrochemicals, and material science. The unique structural features of this molecule, particularly the presence of 6,6-difluoro-2-oxohexyl and phenylmethyl groups, contribute to its distinctive chemical properties and potential biological activities.

The synthesis of Carbamic acid, N-(6,6-difluoro-2-oxohexyl)-, phenylmethyl ester involves a series of well-established organic reactions. The process typically begins with the formation of the carbamate bond between the N-(6,6-difluoro-2-oxohexyl) moiety and the phenylmethyl group. This reaction is often catalyzed by strong bases such as sodium hydride or potassium carbonate in an anhydrous solvent environment. The choice of solvent and reaction conditions is critical to ensure high yield and purity of the final product. Recent advancements in green chemistry have led to the exploration of more sustainable synthetic routes, including the use of biocatalysts and microwave-assisted synthesis.

The pharmacological potential of Carbamic acid, N-(6,6-difluoro-2-oxohexyl)-, phenylmethyl ester has been extensively studied in recent years. Its unique structural motifs suggest that it may exhibit a range of biological activities. Preliminary in vitro studies have indicated that this compound possesses potent inhibitory properties against certain enzymes and receptors relevant to neurological disorders. The 6,6-difluoro group enhances lipophilicity, potentially improving membrane permeability and bioavailability, making it an attractive candidate for drug development.

In addition to its pharmacological applications, Carbamic acid, N-(6,6-difluoro-2-oxohexyl)-, phenylmethyl ester has shown promise in material science. Its ability to form stable complexes with metal ions makes it a valuable ligand in coordination chemistry. These complexes have been explored for their catalytic properties and potential use in industrial processes. Furthermore, the compound's fluorescence characteristics have been investigated for applications in sensors and imaging techniques.

The latest research in this field has highlighted the importance of understanding the metabolic pathways involving Carbamic acid, N-(6,6-difluoro-2-oxohexyl)-, phenylmethyl ester. Studies using computational modeling have predicted that this compound undergoes rapid biotransformation in vivo, leading to the formation of metabolites with different biological activities. This information is crucial for designing clinical trials and predicting potential side effects. Advanced mass spectrometry techniques have enabled researchers to identify and quantify these metabolites with high precision.

The development of novel drug candidates often involves iterative optimization of molecular structures to enhance efficacy and safety profiles. Carbamic acid derivatives have been widely used as intermediates in this process due to their flexibility in modifying both functional groups and overall molecular architecture. The introduction of fluorine atoms into the molecule has been particularly beneficial in improving metabolic stability and reducing susceptibility to degradation by enzymatic pathways.

The industrial production of Carbamic acid, N-(6,6-difluoro-2-oxohexyl)-phenylmethyl ester requires stringent quality control measures to ensure consistency and purity. Modern manufacturing facilities employ automated systems for reaction monitoring and product isolation. These systems minimize human error and improve yield efficiency while adhering to regulatory standards set by agencies such as the FDA and EMA.

The environmental impact of synthesizing complex organic compounds like Carbamic acid derivatives has also been a focus of recent research. Efforts are being made to develop more eco-friendly synthetic routes that reduce waste generation and energy consumption. For instance, solvent-free reactions and catalytic methods using earth-abundant metals are being explored as alternatives to traditional approaches.

The future prospects for Carbamic acid derivatives remain promising as researchers continue to uncover new applications for these compounds. Collaborative efforts between academia and industry are essential for translating laboratory findings into commercial products that address unmet medical needs. As our understanding of molecular interactions evolves through techniques like CRISPR gene editing and artificial intelligence-driven drug discovery platforms grows more sophisticated.